Cas no 2171912-74-4 (4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pentanoic acid)

• Product Name: 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pentanoic acid
• CAS No: 2171912-74-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6290387
• PubChem ID: 165565416
• Update Time: 2025-06-25

4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pentanoic acid
• EN300-1569776
• 2171912-74-4
• 4-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}pentanoic acid

• Inchi： 1S/C28H32N2O5/c1-16(10-11-26(31)32)29-27(33)18-12-17-14-25(23(17)13-18)30-28(34)35-15-24-21-8-4-2-6-19(21)20-7-3-5-9-22(20)24/h2-9,16-18,23-25H,10-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IAIVLEPSHFSTFU-UHFFFAOYSA-N
• SMILES： O=C(C1CC2CC(C2C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}pentanoic acid

Comprehensive Analysis of 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}pentanoic acid (CAS No. 2171912-74-4)

The compound 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}pentanoic acid (CAS No. 2171912-74-4) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a bicyclo[3.2.0]heptane core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules and drug delivery systems. Researchers are increasingly interested in this compound due to its potential role in targeted therapy and precision medicine, which are among the most searched topics in AI-driven drug discovery platforms.

One of the key features of 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}pentanoic acid is its Fmoc-protected amine, which is widely used in solid-phase peptide synthesis (SPPS). This protection strategy is critical for preventing unwanted side reactions during the assembly of complex peptides, a topic frequently queried in search engines by synthetic chemists. The compound’s bicyclic scaffold also contributes to its rigidity, enhancing its suitability for designing conformationally constrained peptides—a hot topic in structure-activity relationship (SAR) studies.

In the context of bioconjugation, this compound serves as a versatile linker for attaching peptides to other biomolecules or surfaces. This application aligns with the growing demand for site-specific modification techniques, as seen in trending searches related to antibody-drug conjugates (ADCs) and nanoparticle functionalization. The pentanoic acid terminus further allows for covalent coupling to amine-reactive groups, making it a popular choice for crosslinking experiments in proteomics and diagnostic assay development.

From a drug discovery perspective, the bicyclo[3.2.0]heptane moiety in CAS No. 2171912-74-4 offers a unique 3D pharmacophore, which is increasingly sought after in fragment-based drug design (FBDD). This trend reflects the industry’s shift toward exploring underutilized chemical space, a topic frequently discussed in AI-powered molecular modeling forums. Additionally, the compound’s Fmoc group enables seamless integration into automated peptide synthesizers, addressing the rising interest in high-throughput synthesis workflows.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring its potential in water-soluble formulations, a niche but growing area of interest in sustainable drug development. The carboxylic acid functionality allows for further derivatization into ester or amide prodrugs, which are often searched in the context of oral bioavailability enhancement.

In summary, 4-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}pentanoic acid (CAS No. 2171912-74-4) is a multifaceted compound with broad applicability in peptide chemistry, bioconjugation, and drug discovery. Its structural features align with current trends in precision therapeutics and sustainable synthesis, making it a subject of ongoing research and innovation.